Cas no 36568-17-9 (4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate)

• Product Name: 4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
• CAS No: 36568-17-9
• MF: C₂₄H₂₆O₄
• MW: 378.460847377777
• CID: 921445
• PubChem ID: 54602316
• Update Time: 2025-04-19

4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
• 1,4-Butylen-p-methylcinnamat
• NSC-102334
• DTXSID10713316
• 4-{[(2E)-3-(4-Methylphenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-methylphenyl)prop-2-enoate
• 36568-17-9
• NSC102334

• Inchi： 1S/C24H26O4/c1-19-5-9-21(10-6-19)13-15-23(25)27-17-3-4-18-28-24(26)16-14-22-11-7-20(2)8-12-22/h5-16H,3-4,17-18H2,1-2H3/b15-13-,16-14+
• InChI Key： DDVVHQDKZTUZSV-VCFJNTAESA-N
• SMILES： O(C(/C=C\C1C=CC(C)=CC=1)=O)CCCCOC(/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 378.18300
• Monoisotopic Mass: 378.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.89660